Cas no 27613-34-9 (3-formyl-2-methylbenzonitrile)

3-Formyl-2-methylbenzonitrile is a versatile aromatic compound featuring both formyl (–CHO) and nitrile (–CN) functional groups on a methyl-substituted benzene ring. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals, agrochemicals, and specialty chemicals. The presence of reactive functional groups allows for further derivatization, enabling applications in heterocyclic chemistry and cross-coupling reactions. Its high purity and stability under standard conditions ensure reliable performance in synthetic workflows. The compound is typically used in research and industrial settings where precise functional group manipulation is required. Proper handling and storage are recommended due to its potential sensitivity to moisture and light.

3-formyl-2-methylbenzonitrile structure

Product Name:3-formyl-2-methylbenzonitrile

CAS No:27613-34-9

MF:C₉H₇NO

MW:145.157982110977

MDL:MFCD18394296

CID:239468

PubChem ID:13170191

Update Time:2025-05-27

3-formyl-2-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

- Benzonitrile,3-formyl-2-methyl-
- Isophthalaldehydonitrile,2-methyl- (8CI)
- 3-formyl-2-methylbenzonitrile
- CL9594
- AS-46414
- 3-Cyano-2-methylbenzaldehyde
- CBA61334
- AKOS022634185
- MFCD18394296
- SY260130
- 27613-34-9
- Benzonitrile, 3-formyl-2-methyl-
- SCHEMBL9316451
- DB-285718
- MDL： MFCD18394296
- Inchi： 1S/C9H7NO/c1-7-8(5-10)3-2-4-9(7)6-11/h2-4,6H,1H3
- InChI Key： XHNQNEOHJOFRCZ-UHFFFAOYSA-N
- SMILES： O=CC1C=CC=C(C#N)C=1C

Computed Properties

Exact Mass: 145.05281
Monoisotopic Mass: 145.052763847g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 40.9Å²

Experimental Properties

PSA: 40.86

3-formyl-2-methylbenzonitrile Pricemore >>

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Alichem	A014000366-250mg	3-Cyano-2-methylbenzaldehyde	27613-34-9	97%	250mg	$484.80	2023-09-02
Alichem	A014000366-500mg	3-Cyano-2-methylbenzaldehyde	27613-34-9	97%	500mg	$815.00	2023-09-02
Alichem	A014000366-1g	3-Cyano-2-methylbenzaldehyde	27613-34-9	97%	1g	$1579.40	2023-09-02
Apollo Scientific	OR949937-1g	3-Formyl-2-methylbenzonitrile	27613-34-9	95%	1g	£320.00	2025-02-20
abcr	AB461116-1 g	3-Cyano-2-methylbenzaldehyde; 95%	27613-34-9		1g	€540.40	2023-04-22
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